Cas no 1572-92-5 (1,4-Butanediol,1,4-dipropanoate)
1572-92-5 structure
Product Name:1,4-Butanediol,1,4-dipropanoate
CAS No:1572-92-5
MF:C10H18O4
MW:202.247523784637
CID:158600
PubChem ID:137089
Update Time:2025-04-19
1,4-Butanediol,1,4-dipropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediol,1,4-dipropanoate
- 1,4-Butanediol, dipropionate
- butane-1,4-diyl dipropanoate
- 4-propanoyloxybutyl propanoate
- SCHEMBL50185
- 1572-92-5
- DTXSID90935630
- 1,4-BUTANEDIOL DIPROPIONATE
-
- Inchi: 1S/C10H18O4/c1-3-9(11)13-7-5-6-8-14-10(12)4-2/h3-8H2,1-2H3
- InChI Key: ADGOOVVFTLKVKH-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)CCCCOC(CC)=O
Computed Properties
- Exact Mass: 202.12054
- Monoisotopic Mass: 202.120509
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 1.008
- Boiling Point: 265°Cat760mmHg
- Flash Point: 122.8°C
- Refractive Index: 1.431
- PSA: 52.6
1,4-Butanediol,1,4-dipropanoate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1572-92-5 (1,4-Butanediol,1,4-dipropanoate) Related Products
- 21668-90-6(Succinic-d6 Acid)
- 201595-67-7(Succinic Acid-13C4)
- 692-29-5(Succinaldehydic acid)
- 79864-95-2(Succinic Acid-1,4-13C2)
- 110-15-6(butanedioic acid)
- 38765-83-2(Butyric acid-)
- 25569-53-3(Succinic acid ethyleneglycol polymer)
- 286367-72-4(Butanoic-1,2-13C2 acid(9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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